Cas no 325994-74-9 (2-(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenylacetamide)

• Product Name: 2-(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenylacetamide
• CAS No: 325994-74-9
• MF: C₁₁H₁₃N₅OS
• MW: 263.318819761276
• CID: 6420483
• PubChem ID: 853921
• Update Time: 2025-10-31

2-(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenylacetamide
• HMS1422I13
• SR-01000009104
• 325994-74-9
• 2-((4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide
• 2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide
• AKOS002354773
• 2-[(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide
• F0784-0185
• IDI1_009816
• IFLab1_003709
• SR-01000009104-1
• Acetamide, 2-[(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio]-N-phenyl-

• Inchi： 1S/C11H13N5OS/c1-8-14-15-11(16(8)12)18-7-10(17)13-9-5-3-2-4-6-9/h2-6H,7,12H2,1H3,(H,13,17)
• InChI Key： WZXHHSQUNJDDMT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(N)C(C)=NN=1

Computed Properties

• Exact Mass: 263.08408123g/mol
• Monoisotopic Mass: 263.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 12.96±0.70(Predicted)

Additional information on 2-(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenylacetamide

Comprehensive Overview of 2-(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenylacetamide (CAS No. 325994-74-9)

2-(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenylacetamide, with the CAS number 325994-74-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities. The presence of both amino and sulfanyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its unique molecular framework, which combines a triazole ring with a phenylacetamide moiety.

In recent years, the demand for triazole-based compounds has surged, driven by their efficacy in drug discovery and crop protection. The 2-(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenylacetamide is no exception, as it exhibits promising properties for modulating biological pathways. Its CAS no 325994-74-9 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern research. Scientists are exploring its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

The synthesis of 2-(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenylacetamide involves multi-step organic reactions, often starting from readily available precursors like 5-methyl-1,2,4-triazol-3-amine. The compound's sulfanyl bridge and acetamide linkage contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry. Its molecular weight and solubility profile are also critical parameters for formulation scientists, who seek to optimize its delivery in biological systems.

From an industrial perspective, CAS 325994-74-9 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are investigating eco-friendly routes to produce this compound, minimizing waste and energy consumption. This aligns with the broader shift toward green pharmaceuticals, a topic frequently queried in search engines and AI-driven platforms. The compound's potential role in biodegradable agrochemicals further enhances its appeal, as the agricultural sector seeks safer alternatives to traditional pesticides.

Another area of interest is the structure-activity relationship (SAR) of 2-(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenylacetamide. Computational chemists and pharmacologists use advanced modeling techniques to predict how modifications to its structure could enhance its bioactivity. Questions like "How does the sulfanyl group affect potency?" or "Can the phenyl ring be substituted for better pharmacokinetics?" are commonly explored in literature and online forums. These inquiries reflect the compound's potential as a scaffold for designing next-generation therapeutics.

In summary, 2-(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenylacetamide (CAS no 325994-74-9) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to sustainable agriculture, make it a subject of ongoing research and innovation. As scientific communities continue to unravel its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and environmental science.